Cas no 103858-53-3 (Ethyl 6-bromo-1H-indole-2-carboxylate)
Ethyl 6-bromo-1H-indole-2-carboxylate is a brominated indole derivative featuring an ester functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and biologically active molecules. The bromine substituent at the 6-position enhances its reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The ethyl ester group offers additional flexibility for hydrolysis or transesterification. Its well-defined structure and high purity make it suitable for research and industrial applications requiring precise molecular modifications. The compound is typically handled under inert conditions to preserve stability.
103858-53-3 structure
Product Name:Ethyl 6-bromo-1H-indole-2-carboxylate
CAS No:103858-53-3
MF:C11H10BrNO2
MW:268.106602191925
MDL:MFCD03094942
CID:62420
PubChem ID:7009496
Update Time:2025-05-27
Ethyl 6-bromo-1H-indole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-bromoindole-2-carboxylate
- 6-Bromoindole-2-carboxylic acid ethyl ester
- Ethyl 6-bromo-1H-indole-2-carboxylate
- 6-Br-ICA-OEt
- 6-BROMO-2-CARBETHOXYINDOLE
- 6-6-BROMO-2-INDOLECARBOXYLIC
- 6-Bromo-2- carboethoxyindole
- Ethyl 6-bromoindole-2-carboxylat
- Methyl 6-bromoindole-2-carboxyate
- ethyl 6-broMo-1H-indol-2-carboxylate
- SPECS AR-437
- SPECS AR-437/43285096
- 6-bromo-1H-indole-2-carboxylic acid ethyl ester
- 1H-Indole-2-carboxylic acid, 6-bromo-, ethyl ester
- 6-Bromo-2-Indolecarboxylic ethyl ester
- 6-Bromo-2-(ethoxylcarbonyl)-1H-indole
- 6-BROMO-2-CARBOETHOXYINDOLE
- 1H-Indole-2-carboxylicacid, 6-bromo-, ethyl ester
- KS-
- FT-0648941
- DTXSID30426557
- AKOS004912416
- B-8725
- A800824
- 103858-53-3
- CS-W005383
- EN300-60688
- SY004488
- DC-0707
- SCHEMBL3275836
- Z307697180
- FVMZWWFKRMBNSZ-UHFFFAOYSA-N
- AC-22705
- MFCD03094942
- PB39446
- AR-437/43285096
- ETHYL6-BROMOINDOLE-2-CARBOXYLATE
- 6-BROMO-2-INDOLECARBOXYLIC METHYL ESTER
- 6-6-BROMO-2-INDOLECARBOXYLICMETHYLESTER
- ALBB-019698
- FE56773
- 692-267-0
-
- MDL： MFCD03094942
- Inchi： 1S/C11H10BrNO2/c1-2-15-11(14)10-5-7-3-4-8(12)6-9(7)13-10/h3-6,13H,2H2,1H3
- InChI Key： FVMZWWFKRMBNSZ-UHFFFAOYSA-N
- SMILES： BrC1C=CC2C=C(C(=O)OCC)NC=2C=1
Computed Properties
- Exact Mass: 266.98900
- Monoisotopic Mass: 266.989
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 3.9
- Topological Polar Surface Area: 42.1
Experimental Properties
- Color/Form: No data available
- Density: 1.6±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 394.7°C at 760 mmHg
- Flash Point: 192.5℃
- Refractive Index: 1.646
- Solubility: Soluble in acetone.
- PSA: 42.09000
- LogP: 3.10710
- pka: 14.08±0.30(Predicted)
Ethyl 6-bromo-1H-indole-2-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- WGK Germany：1
- Hazard Category Code： 20/21/22
- Safety Instruction： S26; S36
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：Inert atmosphere,2-8°C
- Risk Phrases：R36/37/38
Ethyl 6-bromo-1H-indole-2-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 6-bromo-1H-indole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EL688-200mg |
Ethyl 6-bromo-1H-indole-2-carboxylate |
103858-53-3 | 98% | 200mg |
￥83.0 | 2022-06-09 | |
| TRC | E900863-10mg |
Ethyl 6-bromo-1H-indole-2-carboxylate |
103858-53-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E900863-50mg |
Ethyl 6-bromo-1H-indole-2-carboxylate |
103858-53-3 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E900863-100mg |
Ethyl 6-bromo-1H-indole-2-carboxylate |
103858-53-3 | 100mg |
$ 80.00 | 2022-06-05 | ||
| Chemenu | CM103206-100g |
Ethyl 6-bromoindole-2-carboxylate |
103858-53-3 | 95%+ | 100g |
$626 | 2021-08-06 | |
| Fluorochem | 075505-250mg |
6-Bromo-1H-indole-2-carboxylic acid ethyl ester |
103858-53-3 | 95% | 250mg |
￡10.00 | 2022-03-01 | |
| Fluorochem | 075505-1g |
6-Bromo-1H-indole-2-carboxylic acid ethyl ester |
103858-53-3 | 95% | 1g |
￡28.00 | 2022-03-01 | |
| Fluorochem | 075505-5g |
6-Bromo-1H-indole-2-carboxylic acid ethyl ester |
103858-53-3 | 95% | 5g |
￡91.00 | 2022-03-01 | |
| Fluorochem | 075505-10g |
6-Bromo-1H-indole-2-carboxylic acid ethyl ester |
103858-53-3 | 95% | 10g |
￡167.00 | 2022-03-01 | |
| Alichem | A199009959-10g |
Ethyl 6-bromoindole-2-carboxylate |
103858-53-3 | 98% | 10g |
$194.40 | 2023-09-04 |
Ethyl 6-bromo-1H-indole-2-carboxylate Related Literature
-
Guodong Liang,Huixin Wang,Huihui Chong,Siqi Cheng,Xifeng Jiang,Yuxian He,Chao Wang,Keliang Liu Org. Biomol. Chem., 2016,14, 7875-7882
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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